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Compound of Interest

Compound Name: G-479

Cat. No.: B15612159 Get Quote

For researchers and drug development professionals, ensuring a safe laboratory environment

is paramount. This includes the proper disposal of chemical reagents like G-479, a potent

inhibitor of MEK and the hERG channel. Adherence to correct disposal protocols is a critical

aspect of laboratory safety and environmental responsibility, minimizing risks to personnel and

preventing environmental contamination. This guide provides essential, step-by-step

procedures for the safe handling and disposal of G-479.

G-479: Key Data for Safe Handling
A summary of the essential quantitative data for G-479 is provided below, offering a quick

reference for its biological potency.

Property Value Source

CAS Number 1168092-22-5 N/A

Molecular Formula C₁₆H₁₅FIN₅O₄ N/A

IC₅₀ (HCT-116) 0.049 μM N/A

IC₅₀ (A375) 0.004 μM N/A

IC₅₀ (hERG channel) 14 μM N/A
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The following protocol outlines the detailed methodology for the safe disposal of G-479. This

procedure should be performed in a designated area, such as a fume hood, and with

appropriate personal protective equipment.

Materials:

G-479 waste (solid, solutions, contaminated labware)

Appropriate Personal Protective Equipment (PPE):

Chemical-resistant gloves (e.g., nitrile)

Safety goggles

Lab coat

Sealable, labeled hazardous waste container (compatible with chemical contents)

Chemical spill kit

Your institution's Environmental Health and Safety (EHS) guidelines

Procedure:

Personnel Protection: Before handling any G-479 waste, don the appropriate PPE, including

a lab coat, safety goggles, and chemical-resistant gloves.

Waste Segregation:

Collect all solid G-479 waste, including unused or expired compounds and contaminated

items such as weighing paper and disposable spatulas, in a designated, leak-proof

hazardous waste container.

Collect liquid waste containing G-479, such as experimental solutions, in a separate,

compatible, and clearly labeled hazardous waste container. Do not mix with other solvent

waste streams unless explicitly permitted by your institution's EHS department.
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Dispose of contaminated sharps (needles, razor blades) in a designated sharps container

that is clearly labeled as containing G-479 waste.

Container Labeling: Label all hazardous waste containers with the full chemical name ("G-
479"), the CAS number (1168092-22-5), and the appropriate hazard symbols as determined

by the Safety Data Sheet (SDS) and institutional guidelines.

Storage: Store the sealed hazardous waste containers in a designated, secure, and well-

ventilated area, away from incompatible materials, until collection by your institution's EHS

personnel.

Decontamination: Thoroughly decontaminate all non-disposable equipment and work

surfaces that have come into contact with G-479 using a suitable solvent (e.g., 70% ethanol,

followed by water), as recommended by your institution's safety protocols. Collect the

cleaning materials (e.g., wipes) as solid hazardous waste.

Disposal Request: Follow your institution's specific procedures to request a pickup of the

hazardous waste by the EHS department.

G-479 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of G-479, from

initial handling to final collection.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15612159?utm_src=pdf-body
https://www.benchchem.com/product/b15612159?utm_src=pdf-body
https://www.benchchem.com/product/b15612159?utm_src=pdf-body
https://www.benchchem.com/product/b15612159?utm_src=pdf-body
https://www.benchchem.com/product/b15612159?utm_src=pdf-body
https://www.benchchem.com/product/b15612159?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Waste Segregation Containment & Labeling

Final Steps

Identify G-479 Waste Don Appropriate PPE
(Gloves, Goggles, Lab Coat) Segregate Waste Type

Solid Waste
(Unused compound, contaminated items)Solid

Liquid Waste
(Experimental solutions)

Liquid

Sharps Waste
(Contaminated needles, blades)

Sharps

Place in Labeled
Solid Waste Container

Place in Labeled
Liquid Waste Container

Place in Labeled
Sharps Container

Store in Designated
Secure Area

Decontaminate Work Area
& Equipment

Request EHS
Waste Pickup Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of G-479.

To cite this document: BenchChem. [Safeguarding the Laboratory: Proper Disposal
Procedures for G-479]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612159#g-479-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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